Cas no 1448053-26-6 (N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenylbutanamide)

• Product Name: N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenylbutanamide
• CAS No: 1448053-26-6
• MF: C₁₉H₂₃NO₂S
• MW: 329.456423997879
• CID: 5956547
• PubChem ID: 71803795
• Update Time: 2025-10-12

N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenylbutanamide Chemical and Physical Properties

Names and Identifiers

• N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenylbutanamide
• N-{2-HYDROXY-2-[4-(METHYLSULFANYL)PHENYL]ETHYL}-2-PHENYLBUTANAMIDE
• 1448053-26-6
• N-[2-hydroxy-2-(4-methylsulfanylphenyl)ethyl]-2-phenylbutanamide
• N-(2-hydroxy-2-(4-(methylthio)phenyl)ethyl)-2-phenylbutanamide
• AKOS024555834
• F6414-2066

• Inchi： 1S/C19H23NO2S/c1-3-17(14-7-5-4-6-8-14)19(22)20-13-18(21)15-9-11-16(23-2)12-10-15/h4-12,17-18,21H,3,13H2,1-2H3,(H,20,22)
• InChI Key： LGHFYVBATZEIFK-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC(=CC=1)C(CNC(C(C1C=CC=CC=1)CC)=O)O

Computed Properties

• Exact Mass: 329.14495015g/mol
• Monoisotopic Mass: 329.14495015g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 7
• Complexity: 349
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 74.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylacetamides

Additional information on N-{2-hydroxy-2-4-(methylsulfanyl)phenylethyl}-2-phenylbutanamide

N-{2-Hydroxy-2-[4-(Methylsulfanyl)Phenyl]Ethyl}-2-Phenylbutanamide: A Comprehensive Overview

The compound with CAS No. 1448053-26-6, known as N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2-phenylbutanamide, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is characterized by its unique structure, which includes a butanamide group, a hydroxyl group, and a methylsulfanyl substituent on a phenyl ring. The combination of these functional groups makes it a versatile molecule with potential applications in drug development and materials science.

Recent studies have highlighted the importance of N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2-phenylbutanamide in the context of its bioavailability and pharmacokinetic properties. Researchers have explored its ability to act as a precursor for more complex molecules, particularly in the synthesis of bioactive compounds with potential therapeutic applications. The presence of the methylsulfanyl group, which is known for its sulfur-containing properties, has been linked to antioxidant and anti-inflammatory effects, making this compound a promising candidate for further investigation in medicinal chemistry.

The synthesis of N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2-phenylbutanamide involves a multi-step process that typically begins with the preparation of the corresponding phenol derivative. This is followed by the introduction of the methylsulfanyl group through nucleophilic substitution or coupling reactions. The final step involves the amide bond formation, which is crucial for achieving the desired molecular structure. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly syntheses of this compound, aligning with current trends in sustainable chemical manufacturing.

In terms of applications, N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2-phenylbutanamide has shown potential in the development of bioactive materials and drug delivery systems. Its hydroxyl group provides opportunities for further functionalization, allowing it to serve as a building block for more complex molecules with tailored properties. For instance, researchers have explored its use as a ligand in metalloorganic frameworks (MOFs), where its ability to coordinate with metal ions makes it valuable for applications in catalysis and gas storage.

Moreover, the compound's structural versatility has led to its investigation in the field of polymer science. By incorporating N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2-phenylbutanamide into polymer networks, scientists have developed materials with enhanced mechanical properties and thermal stability. These materials hold promise for use in high-performance composites and advanced coatings.

Recent studies have also focused on the biological activity of N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2-phenylbutanamide, particularly its potential as an anti-cancer agent. Preclinical experiments have demonstrated that this compound exhibits selective cytotoxicity against certain cancer cell lines, suggesting its role in inhibiting key pathways involved in tumor growth and metastasis.

In conclusion, N-{2-hydroxy-2-[4-(methylsulfanyl)phenyl]ethyl}-2-phenylbutanamide (CAS No. 1448053-26-6) is a multifaceted compound with significant potential across various scientific disciplines. Its unique structure, combined with recent advancements in synthesis and application techniques, positions it as a valuable tool in both academic research and industrial development.